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Compound of Interest

Compound Name: RP-001 hydrochloride

Cat. No.: B1148384

For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for the use of RP-001 hydrochloride, with a specific
focus on its solubility and application in Dimethyl Sulfoxide (DMSO).

RP-001 hydrochloride is a potent and selective picomolar agonist of the Sphingosine-1-
Phosphate Receptor 1 (S1P1), with an EC50 of 9 pM.[1][2] It exhibits little activity on S1P2-
S1P4 receptors and only moderate affinity for the S1P5 receptor.[1] The compound's
mechanism of action involves the induction of internalization and polyubiquitination of the S1P1
receptor.[1] In vivo, RP-001 hydrochloride has been shown to cause a dose-dependent and
rapid lymphopenia.[1][3]

Chemical and Physical Properties

A summary of the key chemical and physical properties of RP-001 hydrochloride is provided
below.
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Property Value Reference
Molecular Formula C24H24N404 - HCI

Molecular Weight 468.93 g/mol

CAS Number 1781880-34-9

Purity 298% (HPLC)

Appearance Solid [3]

Solubility Data

RP-001 hydrochloride is readily soluble in DMSO.[4] The following table summarizes the
available quantitative solubility data.

Maximum Maximum

Solvent Concentration Concentration Reference
(mM) (mg/mL)

DMSO 100 43.25

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of RP-001 hydrochloride in
DMSO.

Materials:

RP-001 hydrochloride (solid)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes
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e \ortex mixer
e Analytical balance
Procedure:

Determine the required mass of RP-001 hydrochloride. Based on a molecular weight of
468.93 g/mol , to prepare 1 mL of a 10 mM stock solution, 4.69 mg of RP-001
hydrochloride is required. The following formula can be used for calculations: Mass (mg) =
Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

Weigh the RP-001 hydrochloride. Carefully weigh the calculated amount of RP-001
hydrochloride using an analytical balance in a sterile environment.

Dissolve in DMSO. Add the appropriate volume of anhydrous DMSO to the vial containing
the weighed RP-001 hydrochloride. For a 10 mM solution, add 1 mL of DMSO for every
4.69 mg of the compound.

Ensure complete dissolution. Vortex the solution until the RP-001 hydrochloride is
completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if
necessary.[5]

Storage. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the stock solution at -20°C for up to one month or at -80°C for up to six
months, protected from light and under nitrogen.[1]

Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the DMSO stock solution into an aqueous cell culture
medium for use in experiments.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low, typically
below 0.5%, to avoid solvent-induced cytotoxicity.[6] A DMSO control should always be
included in the experiment.[7]
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o To prevent precipitation of the compound, it is recommended to perform serial dilutions and
to add the DMSO stock solution to the pre-warmed cell culture medium while gently swirling.

[5]
Procedure:

e Thaw the stock solution. Thaw a single-use aliquot of the 10 mM RP-001 hydrochloride
stock solution at room temperature.

e Prepare intermediate dilutions (if necessary). For very low final concentrations, it may be
necessary to perform one or more serial dilutions of the stock solution in DMSO.

« Dilute in cell culture medium. Add the required volume of the RP-001 hydrochloride stock
solution to the pre-warmed (37°C) cell culture medium to achieve the desired final
concentration. For example, to achieve a final concentration of 10 uM in 1 mL of medium,
add 1 pL of the 10 mM stock solution. This will result in a final DMSO concentration of 0.1%.

e Mix thoroughly. Gently mix the working solution by inverting the tube or pipetting up and
down.

o Use immediately. It is recommended to use the freshly prepared working solution
immediately for treating cells.

Visualizations

Below are diagrams illustrating the signaling pathway of RP-001 hydrochloride and a general
experimental workflow for its use.
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RP-001 Hydrochloride Signaling Pathway
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Caption: Signaling pathway of RP-001 hydrochloride.
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Experimental Workflow for RP-001 Hydrochloride
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Caption: General experimental workflow for using RP-001 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1148384?utm_src=pdf-body-img
https://www.benchchem.com/product/b1148384?utm_src=pdf-body
https://www.benchchem.com/product/b1148384?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

. medchemexpress.com [medchemexpress.com]
. axonmedchem.com [axonmedchem.com]

. caymanchem.com [caymanchem.com]

. labsolu.ca [labsolu.ca]

. emulatebio.com [emulatebio.com]

. medchemexpress.cn [medchemexpress.cn]

°
~ (o)) )] EaN w N -

. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [RP-001 Hydrochloride in DMSO: Application Notes and
Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148384+#rp-001-hydrochloride-solubility-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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